Cas no 2228917-23-3 (3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228917-23-3
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 6335219
• PubChem ID: 165652419
• Update Time: 2025-06-14

3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropan-1-amine
• EN300-1970954
• 3-[2-(difluoromethoxy)-3-methylphenyl]-2,2-dimethylcyclopropan-1-amine
• 2228917-23-3

• Inchi： 1S/C13H17F2NO/c1-7-5-4-6-8(10(7)17-12(14)15)9-11(16)13(9,2)3/h4-6,9,11-12H,16H2,1-3H3
• InChI Key： UQIFZTPXMSCPCL-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C1C(C1(C)C)N)F

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2228917-23-3): Properties, Applications, and Industry Insights

The compound 3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2228917-23-3) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. With a cyclopropane core and difluoromethoxy substituents, this compound exhibits remarkable stability and bioactivity, making it a promising candidate for drug discovery and crop protection formulations.

Recent advancements in fluorinated compounds have highlighted the importance of molecules like 3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropan-1-amine. The incorporation of fluorine atoms enhances metabolic stability and bioavailability, addressing key challenges in modern therapeutics. Researchers are particularly interested in its potential as a enzyme inhibitor or receptor modulator, with preliminary studies suggesting applications in neurological and inflammatory conditions.

The agricultural sector has shown growing interest in this compound due to its structural similarity to known pesticide intermediates. Its dimethylcyclopropane moiety may contribute to novel modes of action against resistant pest strains, aligning with the industry's need for sustainable crop protection solutions. Environmental compatibility studies are ongoing to evaluate its degradation profile and ecological impact.

Synthetic routes to 2228917-23-3 typically involve cyclopropanation strategies followed by selective difluoromethylation. Recent publications have optimized yield and purity through catalytic asymmetric synthesis, reducing production costs while maintaining stereochemical integrity. These advancements address frequent queries about cost-effective synthesis and scale-up challenges for such specialized compounds.

Analytical characterization of 3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropan-1-amine employs advanced techniques including NMR spectroscopy (particularly ¹⁹F NMR), high-resolution mass spectrometry, and X-ray crystallography. These methods confirm the compound's configuration and purity, crucial for regulatory compliance and research reproducibility - topics frequently searched by quality control professionals.

The pharmacokinetic profile of this compound has become a hot research topic, with studies investigating its blood-brain barrier penetration and tissue distribution. These properties are particularly relevant for CNS-targeted therapies, a growing market segment. Computational modeling suggests favorable ADME characteristics, though experimental validation is ongoing.

From a commercial perspective, 2228917-23-3 represents an emerging fine chemical with potential in multiple value chains. Market analysts note increasing patent activity surrounding related structures, indicating competitive interest in this chemical space. Current pricing trends reflect its status as a research-grade material, with potential for cost reductions through process innovation.

Environmental and safety assessments of 3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropan-1-amine follow OECD guidelines, addressing concerns about green chemistry principles. Recent focus on sustainable fluorination methods has prompted reevaluation of synthetic approaches to minimize waste generation and energy consumption.

Future research directions for this compound include exploration of its structure-activity relationships through systematic derivatization, and investigation of potential synergistic effects in combination therapies. These studies respond to industry demands for next-generation bioactive compounds with improved efficacy and safety profiles.

For researchers considering 2228917-23-3 in their work, proper storage conditions (typically anhydrous, low-temperature environments) and handling protocols are essential to maintain compound integrity. These practical considerations frequently appear in technical discussions about working with sensitive organofluorine compounds.